Cas no 1804212-34-7 (4-Hydroxy-2-methoxyphenylpropanenitrile)

• Product Name: 4-Hydroxy-2-methoxyphenylpropanenitrile
• CAS No: 1804212-34-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6510653
• PubChem ID: 101994239
• Update Time: 2025-05-27

4-Hydroxy-2-methoxyphenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methoxyphenylpropanenitrile
• Benzenepropanenitrile, 4-hydroxy-2-methoxy-

• Inchi： 1S/C10H11NO2/c1-13-10-7-9(12)5-4-8(10)3-2-6-11/h4-5,7,12H,2-3H2,1H3
• InChI Key： CSAHBOYWQKNOLV-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=C(O)C=C1OC

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 380.1±27.0 °C(Predicted)
• pka: 9.54±0.20(Predicted)

Additional information on 4-Hydroxy-2-methoxyphenylpropanenitrile

Exploring the Properties and Applications of 4-Hydroxy-2-methoxyphenylpropanenitrile (CAS No. 1804212-34-7)

4-Hydroxy-2-methoxyphenylpropanenitrile, with the CAS number 1804212-34-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its hydroxyl and methoxy functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its unique structure makes it a valuable building block for synthesizing compounds with potential therapeutic applications, particularly in the areas of anti-inflammatory and antioxidant agents.

The growing interest in 4-Hydroxy-2-methoxyphenylpropanenitrile is closely tied to the rising demand for natural product derivatives and green chemistry solutions. Researchers are increasingly exploring its role in the synthesis of plant-based bioactive compounds, which align with the global shift toward sustainable and eco-friendly alternatives. This compound's ability to mimic naturally occurring phenols, such as those found in vanillin and other aromatic plant extracts, positions it as a key player in the development of novel flavor enhancers and fragrance ingredients.

From a structural perspective, 4-Hydroxy-2-methoxyphenylpropanenitrile features a propanenitrile backbone attached to a methoxyphenol ring. This configuration allows for diverse chemical modifications, making it a popular choice for medicinal chemistry applications. Recent studies have highlighted its potential as a precursor for neuroprotective agents, addressing the increasing focus on brain health and cognitive enhancement in modern healthcare. Additionally, its nitrile group offers reactivity that can be harnessed for further functionalization, enabling the creation of tailored molecules for specific industrial or pharmaceutical needs.

The synthesis and optimization of 4-Hydroxy-2-methoxyphenylpropanenitrile have also become topics of interest in academic research and patent literature. Innovations in catalytic processes and solvent-free reactions have improved the efficiency of its production, reducing environmental impact while maintaining high yields. These advancements align with the broader industry trends toward process intensification and waste minimization, which are critical considerations for sustainable manufacturing.

In the context of market trends, the demand for 4-Hydroxy-2-methoxyphenylpropanenitrile is expected to grow alongside the expansion of the personal care and cosmetics industries. Its potential as a skin-conditioning agent and UV absorber has sparked interest among formulators seeking multifunctional ingredients. Furthermore, its compatibility with biodegradable formulations makes it a candidate for next-generation eco-conscious products, catering to the preferences of environmentally aware consumers.

Looking ahead, the versatility of 4-Hydroxy-2-methoxyphenylpropanenitrile ensures its continued relevance in both research and industrial applications. As scientists uncover new ways to leverage its chemical properties, this compound is poised to contribute to breakthroughs in drug discovery, material science, and green technology. Its alignment with contemporary priorities—such as sustainability, health innovation, and efficient synthesis—solidifies its status as a compound of enduring significance.